![molecular formula C16H16N4O3 B2837735 2-(4-isopropylphenyl)-N-(5-(isoxazol-5-yl)-1,3,4-oxadiazol-2-yl)acetamide CAS No. 946362-90-9](/img/structure/B2837735.png)
2-(4-isopropylphenyl)-N-(5-(isoxazol-5-yl)-1,3,4-oxadiazol-2-yl)acetamide
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Description
2-(4-isopropylphenyl)-N-(5-(isoxazol-5-yl)-1,3,4-oxadiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C16H16N4O3 and its molecular weight is 312.329. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Evaluation as Corrosion Inhibitors
A study by Yıldırım and Cetin (2008) discusses the synthesis of derivatives that include isoxazolidine and isoxazoline through 1,3-dipolar cycloaddition reactions, characterized by their physical properties and evaluated for corrosion prevention efficiencies. These compounds showed promising inhibition efficiencies, suggesting potential applications of similar structures in corrosion inhibition in acidic and oil mediums Yıldırım & Cetin, 2008.
Antimicrobial and Hemolytic Activity
Gul et al. (2017) synthesized a series of 2,5-disubstituted 1,3,4-oxadiazole compounds, demonstrating significant antimicrobial and hemolytic activities. This research indicates that structurally similar compounds could be effective against a range of microbial species, with some showing less toxicity and potential for further biological screening Gul et al., 2017.
Enzyme Inhibitory Potential
A novel synthetic route by Iftikhar et al. (2019) led to the creation of 1,3,4-oxadiazole derivatives with potent α-glucosidase inhibitory potential, showcasing how derivatives of this class can serve as promising drug leads. The study highlighted molecular modeling and ADME predictions to support their findings, pointing towards the potential medical applications of these compounds Iftikhar et al., 2019.
Photoinitiator for Polymer Networks
Research into novel photoinitiators for polymer networks by Batibay et al. (2020) detailed the synthesis of 2-(9-Oxo-9H-thioxanthene-2-yloxy)-N-(3-silsesquioxanylpropyl) acetamide. This compound was utilized as a one-component nano-photoinitiator demonstrating the potential of similar structures in the development of robust polymer/filler networks with enhanced thermal stability Batibay et al., 2020.
Properties
IUPAC Name |
N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]-2-(4-propan-2-ylphenyl)acetamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C16H16N4O3/c1-10(2)12-5-3-11(4-6-12)9-14(21)18-16-20-19-15(22-16)13-7-8-17-23-13/h3-8,10H,9H2,1-2H3,(H,18,20,21) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TYSPIBAOWVPXKE-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)CC(=O)NC2=NN=C(O2)C3=CC=NO3 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N4O3 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.32 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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